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Identity and Natural Provenance

Acetovanillone is a simple phenolic compound with the chemical name 4-Hydroxy-3-

methoxyacetophenone and the formula C₉H₁₀O₃ [1] [2]. Its structure features a hydroxy group at the para

position and a methoxy group at the meta position on the phenyl ring, attached to a ketone group [3].

This compound was first isolated in 1883 from the roots of Canadian hemp (Apocynum cannabinum) [3]

[2]. It was later identified in 1971 during activity-guided isolation from Picrorhiza kurroa (Kutki), a plant

used in traditional Indian medicine [3]. Other natural sources include species from the Crinum and Sterculia

genera [3].

Extraction, Synthesis, and Analysis

Extraction and Isolation

Classical Maceration: Apocynin can be extracted from plant material like Picrorhiza kurroa roots
using solvents such as ethanol, acetone, ethyl acetate, chloroform, methanol, and hexane [3].

Subsequent phytochemical profiling is often performed using HPLC [3].
Modern Techniques: Microwave-assisted extraction has been employed for related compounds,

suggesting a potential pathway for more efficient apocynin isolation [3].

Chemical Synthesis Apocynin can be synthesized from commercially available precursors through several

laboratory methods [3]:
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From 3-Methoxy-4-hydroxybenzaldehyde (Vanillin): Via a Willgerodt-Kindler reaction or direct

oxidation.
From 2-Methoxy-4-methylphenol (Cresol): Through a Reimer-Tiemann reaction followed by

oxidation.
From Acetoveratrone: Via selective demethylation.

Biosynthesis in Plants In tobacco cell-suspension cultures, an enzyme called acetovanillone synthase

(AVS) catalyzes the synthesis of acetovanillone from feruloyl-CoA in the presence of NAD [4]. This

biosynthesis can be dramatically induced by treating the cultures with methyl jasmonate (MeJa), a plant

stress hormone [4].

Table: Key Chemical and Physical Properties of Acetovanillone

Property Description / Value

Chemical Formula C₉H₁₀O₃ [1]

Molar Mass 166.17–166.18 g/mol [1] [2]

Melting Point 115 °C [2]

Solubility Soluble in hot water, alcohol, DMSO, DMF; insoluble in cold water [3] [2]

Stability Stable for 12 months when stored below -20°C [3]

Common Purity Typically >95–98% for research purposes [3]

Pharmacological Activities and Mechanisms

Apocynin's primary mechanism is the inhibition of the NADPH oxidase (NOX) complex, a major source

of reactive oxygen species (ROS) in various cell types [2]. Its effects are pleiotropic, targeting multiple

signaling pathways.
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Simplified diagram of Apocynin's core anti-inflammatory action via NADPH oxidase inhibition.

Key Pharmacological Properties:

Antioxidant: Directly inhibits NADPH oxidase, reducing superoxide production [3] [2].
Anti-inflammatory: Suppresses key pro-inflammatory factors and pathways, including NF-κB, iNOS,
TNF-α, IL-6, and p38 MAPK [3] [5].
Cardioprotective: Mitigates oxidative stress and inflammation in various models of cardiotoxicity [6]

[7].
Neuroprotective: Demonstrates potential in neurodegenerative disease models by reducing

oxidative stress in brain tissue [3].
Anticancer: Shows activity against various cancer cell lines, including lung carcinoma and hepatic

carcinoma [3].
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Experimental Protocols and Preclinical Evidence

Robust experimental models have established efficacy and elucidated mechanisms of action.

Protocol: Cardioprotection Model (Cadmium-Induced Toxicity)

Objective: To investigate the protective effects of acetovanillone against cadmium-induced

cardiotoxicity [6].
Animal Model: Male Wistar rats.

Dosing:
Cadmium Chloride (CdCl₂): Single dose of 2 mg/kg, intraperitoneally, on day 5 to induce

toxicity [6].
Acetovanillone (ACET): 25 mg/kg, orally, for 10 days [6].

Positive Control (Carvedilol - CV): 10 mg/kg, orally, for 10 days [6].
Endpoint Measurements:

Serum Biomarkers: CK-MB, LDH, AST, ALP, Troponin-I [6].
Oxidative Stress Markers: Cardiac tissue levels of GSH, SOD, MDA, NADPH oxidase [6].

Molecular Pathways: Protein/mRNA expression of Nrf2, HO-1, SIRT1, KEAP-1, FOXO-3,
TLR4, NF-κB, RIPK1/RIPK3/MLKL [6].

Histopathology: Heart tissue examination [6].

Key Findings from Preclinical Studies Table: Summary of Key In Vivo Study Results

Study Model
Apocynin
Dose &
Route

Key Outcomes Proposed Mechanism

Cadmium-Induced
Cardiotoxicity [6]

25 mg/kg,
oral, 10

days

↓CK-MB, Troponin-I,
LDH; ↓Oxidative stress;

↓Necroptosis markers

Upregulation of KEAP-
1/Nrf2/HO-1 & SIRT1/FOXO-3;

Downregulation of TLR4/NF-κB
& RIPK1/RIPK3/MLKL

Cyclophosphamide-
Induced Cardiotoxicity
[7]

100 mg/kg,
oral, 10

days

↓Cardiac function
biomarkers; ↓Lipid

peroxidation;
↑Antioxidants (GSH,

SOD)

Activation of PI3K/Akt/mTOR
and Nrf2 signaling; Inhibition of

Keap1

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://www.smolecule.com/products/s516984?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10066216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10066216/
https://www.smolecule.com/products/s516984?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10066216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10066216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10066216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10066216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10066216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10066216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10066216/
https://www.dovepress.com/edaravone-and-acetovanillone-upregulate-nrf2-and-pi3kaktmtor-signaling-peer-reviewed-fulltext-article-DDDT
https://www.smolecule.com/products/s516984?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Study Model
Apocynin
Dose &
Route

Key Outcomes Proposed Mechanism

Diabetic Complications
[3]

5-25 mg/kg
(various

studies)

Attenuated
cardiomyopathy and

nephropathy

NADPH oxidase inhibition;
Reduced ROS and inflammation

Pharmacokinetics, Derivatives, and Future Outlook

Pharmacokinetics and Bioavailability A study in CD1 mice showed that apocynin, after a 5 mg/kg

intravenous dose, had a very short plasma half-life of 0.05 hours and a high clearance rate [3]. It was

distributed to various tissues, including the liver, heart, and brain, though its concentration in the brain was

less than 8% of that in the blood, indicating low blood-brain barrier penetration [3].

Derivatives and Formulation Strategies To overcome limitations like low bioavailability, several

approaches are being explored [3]:

Chemical Derivatives: Diapocynin (a dimeric form) and nitroapocynin.

Advanced Drug Delivery: Chitosan-based solid-lipid nanoparticles and PLGA nanomedicine
tailored with galactosylated chitosan have shown promise in enhancing bioavailability and enabling

targeted delivery [3].

Future Prospects and Patents Recent patents highlight ongoing interest, particularly for neurological

disorders. One patent covers the use of an apocynin dimer analogue derivative for preparing medicaments

to prevent and treat Parkinson's disease [3]. Future research must focus on clinical trials to firmly establish

safety, efficacy, and optimal dosing in humans [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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